Cas no 388571-30-0 (Carbamic acid, (5-chloro-2-nitrophenyl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, (5-chloro-2-nitrophenyl)-, 1,1-dimethylethyl ester
• CAS No: 388571-30-0
• MF: C₁₁H₁₃ClN₂O₄
• MW: 272.684921979904
• CID: 1492958
• PubChem ID: 15544595
• Update Time: 2025-04-21

Carbamic acid, (5-chloro-2-nitrophenyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (5-chloro-2-nitrophenyl)-, 1,1-dimethylethyl ester
• tert-butyl N-(5-chloro-2-nitrophenyl)carbamate
• 388571-30-0
• DTXSID30573919
• SCHEMBL6674647
• tert-Butyl(5-chloro-2-nitrophenyl)carbamate
• CS-0346511
• EN300-4992214
• N-t-butoxycarbonyl-5 -chloro-2-nitroaniline
• tert-Butyl (5-chloro-2-nitrophenyl)carbamate
• AKOS014475907
• LOEZZJGKZFOPKK-UHFFFAOYSA-N

• Inchi： 1S/C11H13ClN2O4/c1-11(2,3)18-10(15)13-8-6-7(12)4-5-9(8)14(16)17/h4-6H,1-3H3,(H,13,15)
• InChI Key： LOEZZJGKZFOPKK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(=O)OC(C)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 272.05649
• Monoisotopic Mass: 272.0563846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• PSA: 81.47